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Cat. No.: B1583755
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An In-depth Technical Guide to the Molecular Structure of Diethyl Perfluoroadipate

Abstract

This technical guide provides a comprehensive examination of the molecular structure,
properties, and synthesis of diethyl perfluoroadipate. Intended for researchers, scientists,
and professionals in drug development and materials science, this document moves beyond a
simple recitation of facts to offer in-depth analysis grounded in established chemical principles.
We will explore the core identity of this fluorinated diester, predict its spectroscopic signatures
using fundamental theory, detail a robust synthesis protocol, and discuss its applications. The
causality behind experimental design and analytical interpretation is emphasized throughout,
reflecting a commitment to scientific integrity and practical, field-proven insights.

Introduction to Perfluorinated Esters

The strategic incorporation of fluorine atoms into organic molecules confers a unique and often
powerful set of properties, including enhanced thermal and chemical stability, altered electronic
characteristics, and modified biological activity.[1] Within the broad class of organofluorine
compounds, perfluorinated and polyfluorinated esters are of significant interest. These
molecules serve as critical building blocks in the synthesis of advanced polymers, lubricants,
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and specialty solvents.[1] Diethyl perfluoroadipate, a diester of perfluoroadipic acid,
exemplifies this class of compounds, serving as a valuable intermediate for creating complex,
high-performance fluorinated materials.[1] Understanding its molecular structure is paramount
to harnessing its synthetic potential.

Diethyl Perfluoroadipate: Core Molecular Identity

The foundational step in any chemical investigation is to establish the molecule's core identity
through its nomenclature, formula, and fundamental physicochemical properties.

Nomenclature and Identifiers

A consistent and unambiguous identification system is crucial for regulatory compliance,
literature searches, and clear scientific communication. The key identifiers for diethyl
perfluoroadipate are summarized below.

Identifier Value Source

IUPAC Name ) [2]
octafluorohexanedioate

CAS Number 376-50-1 [3]
Molecular Formula C10H10Fs04 [2][4]
Molecular Weight 346.17 g/mol [4]

CCOC(=0)C(C(C(C(C(=0)0C
SMILES [2]
C)RR(FF)(F)F)(FF

UBMQHNSEGKYMTP-
InChlKey [2]
UHFFFAOYSA-N

Molecular Structure Visualization

The structural formula provides a clear representation of atomic connectivity. Diethyl
perfluoroadipate is characterized by a central six-carbon chain where the four internal
carbons (C2 through C5) are fully fluorinated. This perfluorinated core is flanked by two ethyl
ester functional groups. The molecule is achiral.[4]
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Caption: 2D Molecular Structure of Diethyl Perfluoroadipate.

Elucidation of Molecular Structure: A Predictive
Spectroscopic Approach

Structural elucidation of a novel or modified compound is a cornerstone of chemical research.
While specific experimental data for diethyl perfluoroadipate is not publicly available, we can
confidently predict its spectroscopic signatures based on its known structure and the
fundamental principles of mass spectrometry (MS), infrared (IR), and nuclear magnetic
resonance (NMR) spectroscopy. This predictive analysis serves as a self-validating framework
for any future experimental work.

Mass Spectrometry (MS)

Causality: MS measures the mass-to-charge ratio (m/z) of ionized molecules. For diethyl
perfluoroadipate (346.17 g/mol ), high-resolution MS would be used to confirm the elemental
composition (CioH10FsOa4). Electron ionization (EI) would likely lead to predictable
fragmentation patterns.

» Molecular lon (M+): A peak at m/z = 346 would be expected, corresponding to the intact
molecule.

» Key Fragmentation: The most probable fragmentation would involve the loss of the ethoxy
group (-OCH2CHs), resulting in a prominent peak at m/z = 301. Subsequent loss of carbon
monoxide (CO) could yield a fragment at m/z = 273. Another common fragmentation pathway
for esters is the McLafferty rearrangement, though it is less likely here due to the fluorinated
backbone.

Infrared (IR) Spectroscopy

Causality: IR spectroscopy measures the absorption of infrared radiation by specific molecular
vibrations, providing a fingerprint of the functional groups present.

e C=0 Stretch (Ester): A very strong and sharp absorption band is predicted in the region of
1740-1760 cm~*. The electron-withdrawing effect of the adjacent perfluorinated chain will
shift this peak to a higher frequency compared to its non-fluorinated analog, diethyl adipate.
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e C-F Stretch: Multiple strong, complex absorption bands are expected in the fingerprint
region, typically between 1100-1300 cm~1, characteristic of C-F bonds.

e C-H Stretch (Alkyl): Weaker absorption bands just below 3000 cm~%, around 2900-2980
cm~1, will correspond to the C-H bonds of the ethyl groups.

e C-O Stretch (Ester): Two distinct bands are predicted for the C-O stretches, typically found
between 1000-1300 cm~1, which will likely overlap with the strong C-F signals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy provides detailed information about the chemical environment of
specific nuclei (e.g., *H, 13C, 1°F).

e 1H NMR: The spectrum will be relatively simple, showing only signals from the two equivalent
ethyl groups.

o & =4.3 ppm (quartet, 4H): This signal corresponds to the four methylene protons (-
OCH2CHs). It appears as a quartet due to coupling with the three adjacent methyl protons
(n+1 rule, 3+1=4). The downfield shift is caused by the deshielding effect of the adjacent
oxygen atom.

o 0= 1.3 ppm (triplet, 6H): This signal corresponds to the six methyl protons (-OCH2CHs). It
appears as a triplet due to coupling with the two adjacent methylene protons (n+1 rule,
2+1=3).

e 13C NMR: The spectrum will show distinct signals for each unique carbon environment.

o & = 160-165 ppm (Carbonyl, C=0): The ester carbonyl carbons will appear significantly
downfield.

o & =105-120 ppm (Fluorinated Backbone, -CFz-): The four -CF2- carbons will appear as
complex multiplets due to strong C-F coupling.

o & =62 ppm (Methylene, -OCHz-): The methylene carbons of the ethyl groups.

o o = 14 ppm (Methyl, -CHs): The terminal methyl carbons of the ethyl groups.
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e F NMR: This is the most informative technique for this molecule. Due to the symmetry, only
two distinct fluorine environments are expected.

o Signal 1 (C2/C5 Fluorines): The four fluorine atoms on the carbons adjacent to the esters
(C2 and C5) will be chemically equivalent. They will appear as a triplet due to coupling
with the two neighboring fluorine atoms on C3/C4.

o Signal 2 (C3/C4 Fluorines): The four fluorine atoms in the center of the chain (C3 and C4)
will also be equivalent. They will appear as a triplet due to coupling with the neighboring
fluorine atoms on C2/C5.

Synthesis and Mechanistic Considerations

The synthesis of fluorinated esters can be challenging.[1] A reliable and common method is the
direct esterification of the corresponding perfluorinated carboxylic acid.

Primary Synthesis Route: Fischer-Speier Esterification

The most direct and industrially relevant synthesis of diethyl perfluoroadipate is the Fischer-
Speier esterification of perfluoroadipic acid with an excess of ethanol, using a strong acid
catalyst such as sulfuric acid (H2S0Oa4).

Mechanism: The reaction proceeds via protonation of the carboxylic acid's carbonyl oxygen by
the catalyst, which activates the carbonyl carbon for nucleophilic attack by the alcohol
(ethanol). A tetrahedral intermediate is formed, followed by proton transfer and the elimination
of a water molecule to yield the ester.

Causality of Experimental Design:

o Excess Ethanol: The reaction is an equilibrium. According to Le Chatelier's principle, using
one reactant (ethanol) in large excess drives the equilibrium towards the product side,
maximizing the yield of the ester.

o Acid Catalyst: The catalyst is essential because alcohols are weak nucleophiles and
carboxylic acids are weak electrophiles. The acid protonates the carbonyl, making it a much
more potent electrophile for the alcohol to attack.[5][6]
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 Removal of Water: Removing water as it forms (e.g., with a Dean-Stark apparatus) is
another method to drive the equilibrium forward, although using excess ethanol is often
simpler on a lab scale.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol is a self-validating system. The success of each step is confirmed before
proceeding, ensuring a reliable outcome.
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Reaction Setup

1. Charge flask with
perfluoroadipic acid
and excess ethanol.

l

2. Add catalytic H2SOa4
(slowly, with cooling).

:

3. Heat mixture to reflux
(e.g., ~80°C).

Workup %Isolation

4. Cool reaction. Neutralize
with ag. NaHCOs to
quench acid catalyst.

l

5. Perform liquid-liquid
extraction with diethyl ether.

:

6. Wash organic layer
with brine.

:

7. Dry organic layer
over anhydrous MgSOa.

Purificatiori& Analysis

8. Remove solvent via
rotary evaporation.

l

9. Purify crude product by
vacuum distillation.

:

10. Characterize pure ester
(NMR, IR, MS).

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of diethyl perfluoroadipate.
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Step-by-Step Methodology:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, add perfluoroadipic acid (1.0 eq). Add absolute ethanol (10-20 eq) as the solvent
and reactant.

Catalyst Addition: Slowly add concentrated sulfuric acid (0.1 eq) to the stirred mixture,
typically in an ice bath to dissipate the heat of dilution.

Reflux: Heat the reaction mixture to a gentle reflux (approx. 80°C) and maintain for 4-8
hours. Monitor the reaction progress by TLC or GC-MS.

Workup - Neutralization: After cooling to room temperature, slowly pour the reaction mixture
into a saturated aqueous solution of sodium bicarbonate to neutralize the sulfuric acid
catalyst.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent like diethyl ether or ethyl acetate (3x volumes).

Washing: Combine the organic layers and wash with brine (saturated NaCl solution) to
remove residual water and water-soluble impurities.

Drying: Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Na2S0a), then
filter to remove the solid.

Purification: Remove the solvent under reduced pressure using a rotary evaporator. The
resulting crude oil is then purified by vacuum distillation to yield pure diethyl
perfluoroadipate.

Applications in Advanced Materials and Drug
Discovery

The unique structure of diethyl perfluoroadipate makes it a valuable precursor in several
high-technology fields.

o Polymer Chemistry: It is a key starting material for the synthesis of perfluoroadiponitrile,
which is a monomer used to create thermally stable, chemically resistant heterocyclic
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polymers and high-performance elastomers.[1] These materials are sought after in the
aerospace, automotive, and chemical processing industries.

o Drug Development: While direct applications are not widely documented, the perfluorinated
backbone is of great interest to medicinal chemists. Fluorine substitution can enhance
metabolic stability, improve binding affinity, and alter the lipophilicity of drug candidates.
Diethyl perfluoroadipate can serve as a scaffold or building block for creating novel,
fluorinated bioactive molecules.

Safety, Handling, and Storage

While a specific, comprehensive safety data sheet (SDS) for diethyl perfluoroadipate was not
available, safe handling procedures can be established based on its chemical class (fluorinated
ester) and general laboratory safety principles.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical
safety goggles, a lab coat, and nitrile gloves.[7]

e Ventilation: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.[7]

o Fire Safety: While not highly flammable, it should be kept away from open flames, sparks,
and sources of high heat. In case of fire, use dry chemical, COz, or alcohol-resistant foam
extinguishers.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
strong oxidizing agents.[7][8]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations at an approved waste disposal plant.

Trustworthiness Directive: This safety information is for guidance only. Before handling diethyl
perfluoroadipate, you are required to obtain and consult the official Safety Data Sheet (SDS)
provided by the manufacturer.

Conclusion
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Diethyl perfluoroadipate is a structurally distinct and synthetically valuable organofluorine
compound. Its perfluorinated core, flanked by reactive ester groups, provides a unique
combination of stability and functionality. Through a predictive analysis of its spectroscopic
properties and a detailed examination of its synthesis, this guide has established a foundational
understanding of its molecular structure. This knowledge is critical for its effective use as a
precursor in the development of advanced materials and as a potential building block in
medicinal chemistry, empowering researchers to leverage its unique properties in their scientific
pursuits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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